Cas no 1797801-23-0 (2,7-difluoro-9-oxo-9,10-dihydroacridine-4-carboxylic acid)

• Product Name: 2,7-difluoro-9-oxo-9,10-dihydroacridine-4-carboxylic acid
• CAS No: 1797801-23-0
• MF: C₁₄H₇F₂NO₃
• MW: 275.207090616226
• CID: 4614827
• PubChem ID: 75478958
• Update Time: 2025-05-20

2,7-difluoro-9-oxo-9,10-dihydroacridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Acridinecarboxylic acid, 2,7-difluoro-9,10-dihydro-9-oxo-
• 2,7-Difluoro-9-oxo-9,10-dihydroacridine-4-carboxylic Acid
• 2,7-difluoro-9-oxo-9,10-dihydroacridine-4-carboxylic acid

• Inchi： 1S/C14H7F2NO3/c15-6-1-2-11-8(3-6)13(18)9-4-7(16)5-10(14(19)20)12(9)17-11/h1-5H,(H,17,18)(H,19,20)
• InChI Key： VBTFKUGXWOTYCD-UHFFFAOYSA-N
• SMILES： C1=C2C(NC3=C(C2=O)C=C(F)C=C3)=C(C(O)=O)C=C1F

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 474.6±45.0 °C at 760 mmHg
• Flash Point: 240.8±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2,7-difluoro-9-oxo-9,10-dihydroacridine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,7-difluoro-9-oxo-9,10-dihydroacridine-4-carboxylic acid

2,7-Difluoro-9-Oxo-9,10-Dihydroacridine-4-Carboxylic Acid (CAS No: 1797801-23-0)

The compound 2,7-difluoro-9-oxo-9,10-dihydroacridine-4-carboxylic acid (CAS No: 1797801-23-0) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of acridine derivatives, which are known for their unique photophysical and electrochemical properties. The difluoro substitution at positions 2 and 7, along with the carboxylic acid group at position 4 and the oxo group at position 9, contribute to its distinctive chemical behavior and functional versatility.

Recent studies have highlighted the importance of acridine derivatives in the field of optoelectronics and drug development. The difluoro substitution pattern in this compound has been shown to enhance its stability under UV light exposure, making it a promising candidate for applications in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). Additionally, the carboxylic acid group provides a site for further functionalization, enabling the creation of bioconjugates or polymerizable materials.

One of the most exciting developments involving this compound is its role in fluorescent sensing applications. Researchers have demonstrated that the difluoro-acridine system can act as a sensitive probe for detecting metal ions in aqueous solutions. The oxo group at position 9 plays a critical role in coordinating with metal ions such as Zn²⁺ and Cu²⁺, leading to significant changes in fluorescence intensity. This property makes it a valuable tool in environmental monitoring and biomedical diagnostics.

In the realm of drug discovery, 2,7-difluoro-9-oxo-9,10-dihydroacridine-4-carboxylic acid has shown potential as a lead compound for developing anti-cancer agents. Preclinical studies indicate that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, suggesting a favorable therapeutic index. The carboxylic acid group is believed to facilitate cellular uptake, while the difluoro substitution enhances bioavailability and metabolic stability.

The synthesis of this compound involves a multi-step process that includes Friedländer annulation and subsequent fluorination steps. The use of transition metal catalysts has enabled researchers to achieve high yields and excellent regioselectivity during the synthesis process. Recent advancements in catalytic methods have further improved the scalability of this synthesis pathway, making it more amenable to industrial production.

From an environmental perspective, the biodegradability of 2,7-difluoro-9-oxo-9,10-dihydroacridine-4-carboxylic acid has been studied extensively. Results indicate that under aerobic conditions, this compound undergoes rapid degradation due to its conjugated aromatic system and hydrophilic functional groups. This makes it an eco-friendly alternative to traditional organic dyes and pigments.

In conclusion, 2,7-difluoro-9-Oxo-9,10-Dihydroacridine-4-Carboxylic Acid (CAS No: 1797801-23-0) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure endows it with properties that make it suitable for use in optoelectronics, drug development, fluorescent sensing, and environmental monitoring. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow further.